(1-benzylpiperidin-3-yl)(5-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)methanone

• Molecular Formula: C29H40ClN3OSi
• Molecular Weight: 510.2 g/mol
• IUPAC Name: (1-benzylpiperidin-3-yl)-[5-chloro-1-tri(propan-2-yl)silylpyrrolo[2,3-b]pyridin-4-yl]methanone
• InChI: InChI=1S/C29H40ClN3OSi/c1-20(2)35(21(3)4,22(5)6)33-16-14-25-27(26(30)17-31-29(25)33)28(34)24-13-10-15-32(19-24)18-23-11-8-7-9-12-23/h7-9,11-12,14,16-17,20-22,24H,10,13,15,18-19H2,1-6H3
• InChI Key: RBSJWNAONCBRLH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](C(C)C)(C(C)C)N1C=CC2=C(C(=CN=C21)Cl)C(=O)C3CCCN(C3)CC4=CC=CC=C4

Description

(1-benzylpiperidin-3-yl)(5-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)methanone is a useful research compound. Its molecular formula is C29H40ClN3OSi and its molecular weight is 510.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dess-Martin periodinane (14.63 g, 34.5 mmol) was added to a solution of (1-benzylpiperidin-3-yl)(5-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)methanol (5.89 g, 11.5 mmol) in DCM (120 mL) at about 0° C. and the resulting mixture was stirred for about 16 h while warming to ambient temperature. The solvent was removed under reduced pressure and the residue partitioned between saturated aqueous NaHCO3 (150 mL) and EtOAc (200 mL). The organic phase was washed with brine (120 mL) and concentrated under reduced pressure. Purification by silica gel chromatography eluting first with heptane (IL) and then with 1:7 EtOAc:heptane (1 L) yielded (1-benzylpiperidin-3-yl)(5-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)methanone (1.45 g, 25%) as a yellow oil: LC/MS (Table 2, Method a) Rt=3.24 min; MS m/z: 511 (M+H)+